N-(2-hydroxyphenyl)piperidine-4-carboxamide
Overview
Description
Molecular Structure Analysis
The InChI code for “N-(2-hydroxyphenyl)piperidine-4-carboxamide” is1S/C12H16N2O2.ClH/c15-11-4-2-1-3-10 (11)14-12 (16)9-5-7-13-8-6-9;/h1-4,9,13,15H,5-8H2, (H,14,16);1H . Physical And Chemical Properties Analysis
The molecular weight of “N-(2-hydroxyphenyl)piperidine-4-carboxamide” is 256.73 . It is a powder at room temperature .Scientific Research Applications
Antipsychotic Drug Development
N-(2-hydroxyphenyl)piperidine-4-carboxamide: has been identified as a multi-target ligand of aminergic G protein-coupled receptors (GPCRs), which are significant in the development of antipsychotic medications . This compound, also referred to as D2AAK4, exhibits an atypical antipsychotic profile with low affinity to off-targets, making it a promising candidate for treating schizophrenia.
Behavioral Studies
In behavioral studies, D2AAK4 has shown potential in decreasing amphetamine-induced hyperactivity, which is predictive of antipsychotic activity . This suggests its application in understanding and mitigating symptoms associated with hyperactivity disorders.
Memory Consolidation Research
D2AAK4 improves memory consolidation in the passive avoidance test, indicating its utility in researching cognitive functions and potentially aiding in the treatment of memory-related disorders .
Anxiogenic Properties Analysis
The compound has anxiogenic properties in the elevated plus maze test (EPM), providing a basis for research into anxiety disorders and the development of anxiolytic drugs .
Drug Design and Optimization
The multi-target profile of D2AAK4 allows for further optimization to balance its effects. This aspect is crucial in drug design, where the goal is to enhance therapeutic efficacy while minimizing side effects .
Molecular Modeling
D2AAK4’s interaction with aminergic GPCRs, particularly the electrostatic interaction between its protonatable nitrogen atom and the conserved Asp 3.32 of the receptors, makes it a valuable model for molecular studies aimed at understanding receptor-ligand interactions .
Schizophrenia Research
Given its potential antipsychotic profile, D2AAK4 serves as an important tool in schizophrenia research, helping to explore new treatments for this chronic mental illness .
Pharmacodynamics
The pharmacodynamic properties of D2AAK4, such as its receptor binding affinities and functional activities, can be studied to gain insights into the drug action mechanisms and to develop more effective pharmacotherapies .
Future Directions
properties
IUPAC Name |
N-(2-hydroxyphenyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c15-11-4-2-1-3-10(11)14-12(16)9-5-7-13-8-6-9/h1-4,9,13,15H,5-8H2,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDJHELFEUYWSPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)NC2=CC=CC=C2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801262251 |
Source
|
| Record name | N-(2-Hydroxyphenyl)-4-piperidinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801262251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxyphenyl)piperidine-4-carboxamide | |
CAS RN |
885524-82-3 |
Source
|
| Record name | N-(2-Hydroxyphenyl)-4-piperidinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885524-82-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2-Hydroxyphenyl)-4-piperidinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801262251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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